Mps1-IN-1
Mps1-IN-1
Brand Name:
Vulcanchem
CAS No.:
1125593-20-5
VCID:
VC0001801
InChI:
InChI=1S/C28H33N5O4S/c1-18(2)38(35,36)26-7-5-4-6-23(26)30-24-17-27(32-28-21(24)10-13-29-28)31-22-9-8-19(16-25(22)37-3)33-14-11-20(34)12-15-33/h4-10,13,16-18,20,34H,11-12,14-15H2,1-3H3,(H3,29,30,31,32)
SMILES:
CC(C)S(=O)(=O)C1=CC=CC=C1NC2=CC(=NC3=C2C=CN3)NC4=C(C=C(C=C4)N5CCC(CC5)O)OC
Molecular Formula:
C28H33N5O4S
Molecular Weight:
535.7 g/mol
Mps1-IN-1
CAS No.: 1125593-20-5
VCID: VC0001801
Molecular Formula: C28H33N5O4S
Molecular Weight: 535.7 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 1125593-20-5 |
|---|---|
| Product Name | Mps1-IN-1 |
| Molecular Formula | C28H33N5O4S |
| Molecular Weight | 535.7 g/mol |
| IUPAC Name | 1-[3-methoxy-4-[[4-(2-propan-2-ylsulfonylanilino)-1H-pyrrolo[2,3-b]pyridin-6-yl]amino]phenyl]piperidin-4-ol |
| Standard InChI | InChI=1S/C28H33N5O4S/c1-18(2)38(35,36)26-7-5-4-6-23(26)30-24-17-27(32-28-21(24)10-13-29-28)31-22-9-8-19(16-25(22)37-3)33-14-11-20(34)12-15-33/h4-10,13,16-18,20,34H,11-12,14-15H2,1-3H3,(H3,29,30,31,32) |
| Standard InChIKey | NMJMRSQTDLRCRQ-UHFFFAOYSA-N |
| SMILES | CC(C)S(=O)(=O)C1=CC=CC=C1NC2=CC(=NC3=C2C=CN3)NC4=C(C=C(C=C4)N5CCC(CC5)O)OC |
| Canonical SMILES | CC(C)S(=O)(=O)C1=CC=CC=C1NC2=CC(=NC3=C2C=CN3)NC4=C(C=C(C=C4)N5CCC(CC5)O)OC |
| Appearance | Assay:≥98%A crystalline solid |
| Synonyms | 1-(4-((4-((2-(isopropylsulfonyl)phenyl)amino)-1H-pyrrolo[2,3-b]pyridin-6-yl)amino)-3-methoxyphenyl)piperidin-4-ol |
| Reference | [1]. Kwiatkowski N, et al. Small-molecule kinase inhibitors provide insight into Mps1 cell cycle function. Nat Chem Biol. 2010 May;6(5):359-68. |
| PubChem Compound | 25195352 |
| Last Modified | Sep 13 2023 |
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